Cas no 14556-98-0 (4-Chloro-5-sulfamoyl-salicylic Acid)

• Product Name: 4-Chloro-5-sulfamoyl-salicylic Acid
• CAS No: 14556-98-0
• MF: C₇H₆ClNO₅S
• MW: 251.644239902496
• MDL: MFCD00988990
• CID: 49857
• PubChem ID: 84524
• Update Time: 2025-05-20

4-Chloro-5-sulfamoyl-salicylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-hydroxy-5-sulfamoylbenzoic acid
• 4-chloro-5-sulfamoyl salicylic acid
• 4-Chloro-5-sulfamoyl-salicylic Acid
• Salicylicacid, 4-chloro-5-sulfamoyl- (8CI)
• BE 1070
• 4-Chloro-5-sulphamoylsalicylic acid
• Einecs 238-602-2
• TIMTEC-BB SBB003139
• 4-Chlorosalicylic acid-5-sulfamide
• 4-CHLOROSALICYLIC ACID-5-SULFONAMIDE
• 2-HYDROXY-4-CHLORO-5-SULFAMOYLBENZOIC ACID
• 4-Chloro-2-hydroxy-5-sulphamoylbenzoic acid
• 4-CHLORO SALICYLIC ACID-5-SULFONAMIDE HPLC 99+%
• UNII-ACK6WLQ73T
• SCHEMBL11232241
• 5-(Aminosulfonyl)-4-chloro-2-hydroxybenzoic acid
• AKOS000133928
• DTXSID90163097
• BENZOIC ACID, 5-(AMINOSULPHONYL)-4-CHLORO-2-HYDROXY-
• 5-(AMINOSULPHONYL)-4-CHLORO-2-HYDROXYBENZOIC ACID
• SB81335
• AS-17316
• 4-Chloro-5-sulfamoylsalicylic acid
• MFCD00988990
• W-108137
• 4-Chloro Salicylic Acid-5-Sulfonamide
• FT-0637104
• AC-4781
• D95644
• 14556-98-0
• Oprea1_515011
• 4-Chloro-2-hydroxy-5-sulfamoylbenzoicacid
• A808388
• ACK6WLQ73T
• NS00024745
• 4-Chloro-2-hydroxy-5-sulfamoylbenzoic acid, 96%
• Benzoic acid, 5-(aminosulfonyl)-4-chloro-2-hydroxy-
• EN300-2008589
• 4-chloro-2-hydroxy-5-(sulfamoylamino)benzoic acid;4-Chloro-2-hydroxy-5-sulfamoylbenzoic acid
• DB-042791
• FHNZKRYMWHCXME-UHFFFAOYSA-N

• MDL： MFCD00988990
• Inchi： 1S/C7H6ClNO5S/c8-4-2-5(10)3(7(11)12)1-6(4)15(9,13)14/h1-2,10H,(H,11,12)(H2,9,13,14)
• InChI Key： FHNZKRYMWHCXME-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C=C1S(N)(=O)=O)O

Computed Properties

• Exact Mass: 250.96600
• Monoisotopic Mass: 250.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.78
• Melting Point: 251-256 °C (dec.) (lit.)
• Boiling Point: 528.4 °C at 760 mmHg
• Flash Point: 273.3 °C
• Refractive Index: 1.654
• PSA: 126.07000
• LogP: 2.17230
• Solubility: Not available

4-Chloro-5-sulfamoyl-salicylic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Chloro-5-sulfamoyl-salicylic Acid

Recent Advances in the Research of 4-Chloro-5-sulfamoyl-salicylic Acid (CAS: 14556-98-0)

4-Chloro-5-sulfamoyl-salicylic Acid (CAS: 14556-98-0) is a salicylic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings regarding the chemical properties, biological activities, and potential applications of this compound.

One of the most notable advancements in the study of 4-Chloro-5-sulfamoyl-salicylic Acid is its application in the design of carbonic anhydrase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against human carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and epilepsy. The study utilized X-ray crystallography to elucidate the binding mechanisms, revealing that the sulfamoyl group plays a critical role in enzyme inhibition.

In addition to its enzyme inhibitory properties, recent research has highlighted the anti-inflammatory potential of 4-Chloro-5-sulfamoyl-salicylic Acid. A preclinical study conducted in 2024 investigated its effects on cytokine production in macrophages. The results indicated a significant reduction in pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. The study also noted that the chloro substituent at the 4-position enhances the compound's stability and bioavailability.

Another area of interest is the compound's role in antimicrobial research. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that 4-Chloro-5-sulfamoyl-salicylic Acid derivatives exhibit moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for addressing antibiotic resistance.

Despite these promising results, challenges remain in the clinical translation of 4-Chloro-5-sulfamoyl-salicylic Acid-based therapeutics. Pharmacokinetic studies have identified issues such as rapid metabolism and limited tissue penetration, which may hinder its efficacy in vivo. However, recent efforts in prodrug design and nanoparticle-based delivery systems have shown potential in overcoming these limitations. For instance, a 2024 study published in Molecular Pharmaceutics demonstrated that conjugating the compound with polyethylene glycol (PEG) significantly improved its half-life and biodistribution.

In conclusion, 4-Chloro-5-sulfamoyl-salicylic Acid (CAS: 14556-98-0) represents a versatile scaffold for drug development, with applications ranging from enzyme inhibition to anti-inflammatory and antimicrobial therapies. Ongoing research continues to uncover its full potential, and future studies are expected to focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications. The compound's unique chemical structure and biological activities make it a valuable candidate for further investigation in the pharmaceutical industry.